4-(((4-Chlorophenyl)sulfanyl)methyl)-6-((2,4-dichlorobenzyl)oxy)-2-methylpyrimidine

• IUPAC Name: 4-[(4-chlorophenyl)sulfanylmethyl]-6-[(2,4-dichlorophenyl)methoxy]-2-methylpyrimidine
• InChI: InChI=1S/C19H15Cl3N2OS/c1-12-23-16(11-26-17-6-4-14(20)5-7-17)9-19(24-12)25-10-13-2-3-15(21)8-18(13)22/h2-9H,10-11H2,1H3
• InChI Key: IOGZCXYUZDHMRL-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=CC(=N1)OCC2=C(C=C(C=C2)Cl)Cl)CSC3=CC=C(C=C3)Cl
• Molecular Formula: C19H15Cl3N2OS
• Molecular Weight: 425.8 g/mol

Description

4-(((4-Chlorophenyl)sulfanyl)methyl)-6-((2,4-dichlorobenzyl)oxy)-2-methylpyrimidine is a useful research compound. Its molecular formula is C19H15Cl3N2OS and its molecular weight is 425.75. The purity is usually 95%.
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Scientific Research Applications

Analytical Methods and Detection

• Toxicologic studies have employed High-Performance Liquid Chromatography (HPLC) and Gas Chromatography with a Nitrogen-Phosphorus Detector (GC/NPD) to measure chlorophenoxy acetic acids and chlorpyrifos, respectively. Such methods could potentially be adapted for the analysis of complex compounds like 4-(((4-Chlorophenyl)sulfanyl)methyl)-6-((2,4-dichlorobenzyl)oxy)-2-methylpyrimidine (Osterloh, Lotti, & Pond, 1983).

Metabolic Pathway Studies

• Accelerator Mass Spectrometry (AMS) has been used in human mass balance and metabolism studies of complex organic compounds. This method could provide insights into the metabolism of 4-(((4-Chlorophenyl)sulfanyl)methyl)-6-((2,4-dichlorobenzyl)oxy)-2-methylpyrimidine, including its absorption, distribution, metabolism, and excretion patterns (Garner et al., 2002).

Environmental Impact Studies

• The distribution and concentration of complex organic compounds, including metabolites, have been studied in various human tissues. Understanding the distribution patterns of 4-(((4-Chlorophenyl)sulfanyl)methyl)-6-((2,4-dichlorobenzyl)oxy)-2-methylpyrimidine in the environment and its accumulation in human tissues could provide valuable information about its environmental and health impacts (Chu et al., 2003).

Clinical Trials and Efficacy Studies

• Clinical trials of various compounds, such as antibacterial combinations, have been conducted to assess their effectiveness against various infections. Similarly, clinical trials could be designed to evaluate the efficacy of 4-(((4-Chlorophenyl)sulfanyl)methyl)-6-((2,4-dichlorobenzyl)oxy)-2-methylpyrimidine in relevant therapeutic applications (Etzel, Lehmann, Steiner, & Wesenberg, 1976).